Cas no 2229688-34-8 (2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol
• CAS No: 2229688-34-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6596081
• PubChem ID: 165634375
• Update Time: 2025-07-14

2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol
• 2229688-34-8
• EN300-1979346

• Inchi： 1S/C11H14ClNO2/c1-7(13)3-4-8-5-9(12)6-10(15-2)11(8)14/h3-7,14H,13H2,1-2H3/b4-3+
• InChI Key： XBWLCPPAUZKPBX-ONEGZZNKSA-N
• SMILES： ClC1C=C(C(=C(C=1)/C=C/C(C)N)O)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol

Comprehensive Overview of 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol (CAS No. 2229688-34-8): Properties, Applications, and Research Insights

The compound 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol (CAS No. 2229688-34-8) is a chemically synthesized molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that includes a chloro substituent and a methoxy group, this compound exhibits potential bioactivity, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its aminobutene side chain, which may contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for specialty chemicals like 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol has surged, driven by advancements in precision medicine and sustainable agriculture. A common query among scientists and industry professionals is: "What are the synthetic routes for CAS 2229688-34-8?" or "How does the methoxyphenol moiety influence its stability?" Addressing these questions, studies suggest that the compound’s chloro-methoxy backbone enhances its resistance to oxidative degradation, a critical factor for long-term storage and application stability.

The compound’s potential as a building block in organic synthesis is another hot topic. Its enamine functionality (3-aminobut-1-en-1-yl) allows for versatile derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol serve as cores for developing targeted therapies. Notably, its phenolic structure is also being explored for antioxidant properties, a feature highly sought after in cosmeceutical formulations.

From an environmental perspective, the biodegradability of CAS 2229688-34-8 is under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are investigating whether its aminoalkene side chain can be modified to reduce ecological impact without compromising efficacy. Such inquiries reflect broader industry concerns, such as "Are there eco-friendly alternatives to chlorinated phenols?" or "Can methoxy-substituted compounds be derived from renewable sources?"

In analytical chemistry, 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol poses challenges due to its polar and semi-volatile nature. Techniques like HPLC-MS and NMR spectroscopy are commonly employed for characterization, with users often searching for "optimized chromatographic conditions for CAS 2229688-34-8 separation." Recent publications highlight the use of C18 reverse-phase columns with acidic mobile phases to improve peak resolution, a method relevant to quality control in industrial settings.

Looking ahead, the compound’s role in nanotechnology and catalysis is emerging as a frontier. Its ability to coordinate with metal ions via the amino and hydroxyl groups opens doors for designing hybrid materials. For instance, embedding 2229688-34-8 into polymer matrices could yield smart coatings with tunable properties, a concept resonating with searches like "functionalized phenols for material science." Such interdisciplinary applications underscore the molecule’s versatility beyond traditional domains.

To conclude, 2-(3-aminobut-1-en-1-yl)-4-chloro-6-methoxyphenol represents a compelling case study in modern chemical innovation. Its multifaceted utility—spanning pharmaceuticals, agriculture, and advanced materials—aligns with global priorities like healthcare sustainability and circular economy models. As research progresses, this compound may well become a cornerstone in the next generation of bioactive molecules and green technologies.